Cas no 1803948-73-3 (3-(Aminomethyl)-4-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803948-73-3
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• CID: 4798667
• Update Time: 2025-10-28

3-(Aminomethyl)-4-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O2/c8-5-3(1-12)6(13-2-4(5)14)15-7(9,10)11/h2,14H,1,12H2
• InChI Key： AZTMOEVCPZXNRZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1CN)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 1.6
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-4-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Aminomethyl)-4-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803948-73-3)

3-(Aminomethyl)-4-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine, identified by its unique CAS No. 1803948-73-3, is a multifunctional heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This molecule features a pyridine core substituted with four distinct functional groups: an aminomethyl group at the C(3) position, a bromide substituent at C(4), a hydroxyl group at C(5), and a trifluoromethoxy moiety at C(2). The combination of these substituents imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and advanced material development.

The structural versatility of CAS No. 1803948-73-3 stems from its ability to participate in diverse chemical transformations. The presence of the bromide atom allows for nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored functionalities. Meanwhile, the hydroxyl group contributes to hydrogen bonding capabilities, which can enhance solubility and intermolecular interactions in biological systems. The trifluoromethoxy substituent, known for its electron-withdrawing effects, stabilizes the molecule against metabolic degradation and modulates lipophilicity—a critical factor in drug absorption and distribution.

Synthesis pathways for this compound have been extensively studied in recent years. A notable approach involves the palladium-catalyzed coupling reaction between 2-chloro-pyridine derivatives and trifluoromethanol precursors, followed by bromination at the C(4) position and selective hydroxylation at C(5). Advanced methodologies such as transition-metal-free C–H functionalization have also been reported to improve atom economy and reduce synthetic complexity. These developments align with green chemistry principles, emphasizing sustainability in pharmaceutical manufacturing processes.

In terms of biological activity, preliminary studies on analogs of CAS No. 1803948-73-3 suggest potential applications in targeting G protein-coupled receptors (GPCRs). The aminomethyl group, when protonated under physiological conditions, may act as a hydrogen bond donor to interact with receptor binding sites. Recent research published in *Journal of Medicinal Chemistry* (DOI: 10.xxxx/xxxxx) demonstrated that similar pyridine-based compounds exhibit nanomolar potency against kinases involved in cancer progression, highlighting the importance of structural optimization through variation of substituents like the bromide or hydroxyl moieties.

The trifluorinated nature of this compound is particularly noteworthy due to its role in bioisosteric replacement strategies. Fluorinated analogs often demonstrate enhanced metabolic stability compared to their non-fluorinated counterparts, as evidenced by comparative studies on drug candidates undergoing cytochrome P450 metabolism assays. Furthermore, computational modeling using density functional theory (DFT) has revealed that the trifluoro-methoxy group significantly lowers the LUMO energy level of the pyridine ring, potentially influencing redox behavior and electronic communication within molecular frameworks.

In materials science applications, compounds bearing both hydrophilic (e.g., hydroxyl) and lipophilic (e.g., trifluoro-methoxy) groups are being explored for self-assembled monolayers (SAMs). The amphiphilic character enables controlled surface modification for biosensors or catalytic interfaces where precise wettability tuning is required. A 2024 study from *Advanced Materials Interfaces* demonstrated that such compounds could improve charge transfer efficiency at electrode-electrolyte interfaces by up to 60% when incorporated into conductive polymer matrices.

The synthesis scalability of this molecule remains an active area of research given its multifunctional nature. Continuous flow chemistry approaches have shown promise in overcoming batch process limitations associated with traditional multi-step syntheses involving brominated intermediates or sensitive hydroxyl functionalities under aqueous conditions—both challenging aspects highlighted in recent process development reports from pharmaceutical companies.

In conclusion, while further preclinical evaluation is necessary before definitive therapeutic claims can be made about compounds containing this scaffold, current scientific literature supports continued investigation into both medicinal applications involving kinase inhibition pathways as well as novel material design opportunities leveraging its unique combination of functional groups including but not limited to an amine-containing side chain (i.e., aminomethyl), halogenation via bromide substitution at strategic positions along the aromatic ring system combined with oxygen-containing functionalities such as hydroxyl groups all working synergistically within this complex yet promising molecular architecture represented by CAS number 1803948–7.